Cas no 69214-34-2 (8-Bromoimidazo[1,2-a]pyrazine)

8-Bromoimidazo[1,2-a]pyrazine is a heterocyclic compound featuring a bromine substituent on the imidazo[1,2-a]pyrazine scaffold. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, which are critical for constructing complex molecular architectures. Its fused bicyclic system contributes to rigidity, potentially improving binding affinity in bioactive molecules. The compound is valuable in medicinal chemistry for designing kinase inhibitors and other therapeutic agents. High purity and stability under standard conditions ensure reliable performance in synthetic applications.
8-Bromoimidazo[1,2-a]pyrazine structure
8-Bromoimidazo[1,2-a]pyrazine structure
Product Name:8-Bromoimidazo[1,2-a]pyrazine
CAS No:69214-34-2
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD18072715
CID:1035884
PubChem ID:10012955
Update Time:2025-06-06

8-Bromoimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 8-Bromoimidazo[1,2-a]pyrazine
    • 0676AC
    • AK117646
    • ST2406599
    • AB0049275
    • SY103052
    • SCHEMBL3469386
    • EN300-307380
    • 8-Bromoimidazo[1 pound not2-a]pyrazine
    • Z1255503206
    • A866884
    • AKOS016000516
    • MFCD18072715
    • CS-W022560
    • 69214-34-2
    • AS-43531
    • FT-0712687
    • DTXSID90434133
    • DA-35485
    • MDL: MFCD18072715
    • Inchi: 1S/C6H4BrN3/c7-5-6-9-2-4-10(6)3-1-8-5/h1-4H
    • InChI Key: ONYMKASWIDXNGH-UHFFFAOYSA-N
    • SMILES: BrC1C2=NC=CN2C=CN=1

Computed Properties

  • Exact Mass: 196.95886g/mol
  • Monoisotopic Mass: 196.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Slightly soluble (32 g/l) (25 º C),
  • Vapor Pressure: No data available

8-Bromoimidazo[1,2-a]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002248-5g
8-Bromoimidazo[1,2-a]pyrazine
69214-34-2 95%
5g
$762.44 2023-09-01
Alichem
A099002248-10g
8-Bromoimidazo[1,2-a]pyrazine
69214-34-2 95%
10g
$1166.55 2023-09-01
Alichem
A099002248-25g
8-Bromoimidazo[1,2-a]pyrazine
69214-34-2 95%
25g
$2080.00 2023-09-01
Chemenu
CM168836-100mg
8-bromoimidazo[1,2-a]pyrazine
69214-34-2 95+%
100mg
$98 2021-08-05
Chemenu
CM168836-250mg
8-bromoimidazo[1,2-a]pyrazine
69214-34-2 95+%
250mg
$152 2021-08-05
Chemenu
CM168836-1g
8-bromoimidazo[1,2-a]pyrazine
69214-34-2 95+%
1g
$315 2021-08-05
Chemenu
CM168836-5g
8-bromoimidazo[1,2-a]pyrazine
69214-34-2 95+%
5g
$986 2021-08-05
Chemenu
CM168836-10g
8-bromoimidazo[1,2-a]pyrazine
69214-34-2 95+%
10g
$1300 2021-08-05
TRC
B613520-2.5mg
8-bromoimidazo[1,2-a]pyrazine
69214-34-2
2.5mg
$ 50.00 2022-06-07
TRC
B613520-5mg
8-bromoimidazo[1,2-a]pyrazine
69214-34-2
5mg
$ 70.00 2022-06-07

8-Bromoimidazo[1,2-a]pyrazine Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.